5-HT Receptor

  • Ondansetron hydrochloride dihydrate
    Ondansetron hydrochloride dihydrate
    • CAS RN
    • 103639-04-9
    • Molecular Formula:
    • C18H24ClN3O3
    • Molecular Weight:
    • 365.9 g/mol
    Description
    Ondansetron (hydrochloride hydrate) is an analytical reference material categorized as an antiemetic. Formulations containing ondansetron have been used to reduce alcohol consumption and mood disturbances in ear...
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  • Mosapride citrate
    Mosapride citrate
    • CAS RN
    • 112885-42-4
    • Molecular Formula:
    • C27H33ClFN3O10
    • Molecular Weight:
    • 614.0204
    Description
    Mosapride is an agonist of the serotonin (5-HT) receptor subtype 5-HT4 (Ki = 69.9 nM). It is selective for 5-HT4 over 5-HT1, 5-HT2, dopamine D2, and α1- and α2-adrenergic receptors but acts as a partial antagoni...
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  • Azasetron
    Azasetron
    • CAS RN
    • 123040-16-4
    • Molecular Formula:
    • C17H21Cl2N3O3
    • Molecular Weight:
    • 386.3 g/mol
    Description
    Azasetron is an orally bioavailable antagonist of the serotonin (5-HT) receptor subtype 5-HT3 (Ki = 2.9 nM). It is selective for 5-HT3 over 5-HT1A and 5-HT2 (IC50 = >10 μM for both), as well as dopamine D1 and D...
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  • Cisapride
    Cisapride
    • CAS RN
    • 81098-60-4
    • Molecular Formula:
    • C23H29ClFN3O4
    • Molecular Weight:
    • 465.9 g/mol
    Description
    5-HT4 receptor agonist (EC50 = 140 nM). Potent human ether-a-go-go-related gene (hERG) channel blocker (IC50 = 9.4 nM). Gastrokinetic agent, increases intestinal motility.Cisapride is an agonist of serotonin (5-...
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